methyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H37N3O5S2/c1-8-14-29(15-9-2)36(32,33)18-12-10-17(11-13-18)22(30)27-23-20(24(31)34-7)19-16-25(3,4)28-26(5,6)21(19)35-23/h10-13,28H,8-9,14-16H2,1-7H3,(H,27,30)
• InChI Key: NAKFMUIDZWTFDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)C(NC(C3)(C)C)(C)C)C(=O)OC
• Molecular Formula: C26H37N3O5S2
• Molecular Weight: 535.7 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (N,N-dipropylsulfamoyl)benzamido and a carboxylate group (pyridine-3-carboxylate). It also contains a tetrahydrothieno[2,3-c]pyridine ring, which is a type of heterocyclic compound.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has shown that compounds related to methyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate can be synthesized through various chemical reactions. For example, ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in [4 + 2] annulation reactions with N-tosylimines, resulting in ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields. This mechanism expands the scope of reactions by employing ethyl 2-(substituted-methyl)-2,3-butadienoates to achieve high diastereoselectivities (Zhu, Lan, & Kwon, 2003). Additionally, 2-pyridinethiones are derived from 1,2,3-triarylpropenones by treatment with cyanothioacetamide, leading to various derivatives upon further reactions, such as (methylthio)pyridines and thieno[2,3-b]pyridines upon methylation (Paniagua et al., 2010).

Potential Biological and Material Applications

The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds, starting from 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides, demonstrates the potential for creating complex heterocyclic systems. These compounds could serve as synthons for further development of pharmaceuticals or materials with specific properties (Bakhite, Al‐Sehemi, & Yamada, 2005). Research into the antimicrobial activity of pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives further illustrates the potential pharmaceutical applications of such compounds (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Material Science Developments

Polyamides and poly(amide-imide)s derived from 2,2-bis(4-aminophenoxy) benzonitrile highlight the application of similar chemical frameworks in the development of new materials. These polymers, synthesized with aromatic dicarboxylic acids and bis(carboxyphthalimide)s, exhibit high thermal stability and solubility in polar solvents, making them suitable for advanced material science applications (Saxena, Rao, Prabhakaran, & Ninan, 2003).